Cas no 1559502-58-7 (1-(1-Aminopropan-2-yl)-3-ethylcyclopentan-1-ol)

• Product Name: 1-(1-Aminopropan-2-yl)-3-ethylcyclopentan-1-ol
• CAS No: 1559502-58-7
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• CID: 5284656
• Update Time: 2025-07-01

1-(1-Aminopropan-2-yl)-3-ethylcyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1-Aminopropan-2-yl)-3-ethylcyclopentan-1-ol

• Inchi： 1S/C10H21NO/c1-3-9-4-5-10(12,6-9)8(2)7-11/h8-9,12H,3-7,11H2,1-2H3
• InChI Key： RVJQYCNDUKKCMR-UHFFFAOYSA-N
• SMILES： C1(C(C)CN)(O)CCC(CC)C1

Additional information on 1-(1-Aminopropan-2-yl)-3-ethylcyclopentan-1-ol

Professional Introduction to Compound with CAS No. 1559502-58-7 and Product Name: 1-(1-Aminopropan-2-yl)-3-ethylcyclopentan-1-ol

The compound with the CAS number 1559502-58-7 and the product name 1-(1-Aminopropan-2-yl)-3-ethylcyclopentan-1-ol represents a significant advancement in the field of medicinal chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in pharmaceutical research and development. The molecular structure of 1-(1-Aminopropan-2-yl)-3-ethylcyclopentan-1-ol incorporates a cyclopentanone core substituted with an amine-containing side chain, which is a key feature that contributes to its biological activity and chemical reactivity.

Recent studies have highlighted the importance of heterocyclic compounds in drug design, and 1-(1-Aminopropan-2-yl)-3-ethylcyclopentan-1-ol exemplifies this trend. The presence of both an amine and an ethyl group in the side chain enhances the compound's ability to interact with biological targets, making it a promising candidate for further investigation. Researchers have been particularly interested in exploring its potential as a scaffold for developing novel therapeutic agents.

The synthesis of 1-(1-Aminopropan-2-yl)-3-ethylcyclopentan-1-ol involves a series of well-established organic reactions, including nucleophilic substitution and condensation reactions. The cyclopentanone ring provides a stable backbone, while the amine group allows for further functionalization through various chemical transformations. This flexibility makes the compound valuable for medicinal chemists who are seeking to modify its structure to optimize its pharmacological properties.

In the context of contemporary pharmaceutical research, 1-(1-Aminopropan-2-yl)-3-ethylcyclopentan-1-ol has been studied for its potential role in modulating various biological pathways. Preliminary findings suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors, which are implicated in diseases such as inflammation and cancer. The precise mechanism of action remains under investigation, but the preliminary results are encouraging enough to warrant further exploration.

The structural features of 1-(1-Aminopropan-2-yl)-3-ethylcyclopentan-1-ol also make it an interesting candidate for developing derivatives with enhanced bioavailability and reduced toxicity. Medicinal chemists are leveraging computational methods and high-throughput screening techniques to identify modifications that could improve the compound's pharmacokinetic profile. These efforts are part of a broader trend toward rational drug design, where computational tools are used to predict the properties of potential drug candidates before they are synthesized in the lab.

One of the most exciting aspects of 1-(1-Aminopropan-2-yl)-3-ethylcyclopentan-1-ol is its potential as a building block for more complex molecules. By incorporating this compound into larger scaffolds, researchers can create novel entities with tailored biological activities. This approach is particularly relevant in the development of targeted therapies, where specific interactions with biological targets are essential for achieving therapeutic efficacy.

The chemical diversity offered by 1-(1-Aminopropan-2-ylyl)-3ethyl-cyclopentan 0l also makes it a valuable tool for studying structure-function relationships. By systematically varying different parts of its structure, researchers can gain insights into how molecular features influence biological activity. These insights are crucial for developing more effective drugs and for understanding the underlying mechanisms of disease.

As research in medicinal chemistry continues to evolve, compounds like 1559502587 (CAS No.) will play an increasingly important role in drug discovery and development. The combination of innovative synthetic strategies and advanced computational methods is paving the way for more efficient and targeted approaches to therapeutic intervention. The study of 1559502587 (CAS No.) is just one example of how these cutting-edge techniques are being applied to address some of the most pressing challenges in medicine today.

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